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Compound of Interest

Compound Name: 3-Bromobenzylamine

Cat. No.: B082478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available thermodynamic and physical

data for 3-Bromobenzylamine. While core thermodynamic properties such as enthalpy of

formation, entropy, and heat capacity are not readily available in the public domain, this

document compiles essential physical characteristics and outlines the experimental

methodologies required for their determination. This information is critical for professionals in

drug development and chemical research, where understanding the physicochemical

properties of a compound is fundamental to its application and synthesis.

Physicochemical and Thermodynamic Data
The following table summarizes the key physical properties of 3-Bromobenzylamine. Due to a

lack of experimentally determined thermodynamic data in surveyed literature, values for

enthalpy of formation, entropy, and heat capacity are not included. The subsequent sections

detail the experimental protocols that can be employed to determine these and other

properties.
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Property Value Source

Molecular Formula C₇H₈BrN --INVALID-LINK--

Molecular Weight 186.05 g/mol --INVALID-LINK--

Boiling Point 244.5 °C at 760 mmHg Guidechem

245 °C (literature) ChemBK

Density 1.481 g/cm³ Guidechem

1.48 g/mL ChemicalBook

Vapor Pressure 0.0303 mmHg at 25 °C Guidechem

2 mmHg at 0 °C Sigma-Aldrich

Flash Point 104.3 °C ChemBK

Refractive Index 1.584 - 1.586 Guidechem

pKa (Predicted) 8.77 ± 0.10 ChemicalBook

Water Solubility Slightly soluble ChemBK

Experimental Protocols
Accurate determination of thermodynamic and physical properties is paramount for the

successful application of chemical compounds in research and development. Below are

detailed methodologies for key experimental procedures.

Boiling Point Determination (Thiele Tube Method)
The Thiele tube method is a common and efficient technique for determining the boiling point of

a small quantity of a liquid.

Apparatus:

Thiele tube

Thermometer
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Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Mineral oil or other suitable heating bath fluid

Procedure:

A small amount of 3-Bromobenzylamine is placed into the small test tube.

A capillary tube, sealed at one end, is placed into the test tube with the open end submerged

in the liquid.[1]

The test tube assembly is attached to a thermometer, ensuring the bulb of the thermometer

is level with the sample.

The entire assembly is then placed in a Thiele tube containing mineral oil, with the side arm

of the Thiele tube being heated gently.[1]

As the temperature rises, a slow stream of bubbles will emerge from the capillary tube.

Heating is continued until a continuous and rapid stream of bubbles is observed. The heat

source is then removed.

The liquid is allowed to cool. The boiling point is the temperature at which the liquid just

begins to be drawn back into the capillary tube.[1]

Vapor Pressure Measurement
Several methods can be used to determine the vapor pressure of a liquid. The choice of

method often depends on the pressure range of interest.

Static Method: This method involves placing the substance in a container, evacuating any other

gases, and measuring the pressure of the vapor in equilibrium with the liquid at a specific

temperature.[2]
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Knudsen Effusion Method: This technique is suitable for measuring low vapor pressures. It

involves measuring the rate of mass loss of a substance effusing through a small orifice into a

vacuum. The vapor pressure can then be calculated from this rate.

Gas Saturation (or Transpiration) Method: In this method, an inert gas is passed through or

over the liquid at a known flow rate, allowing the gas to become saturated with the vapor of the

substance. The amount of vapor transported by the gas is then determined, from which the

vapor pressure can be calculated.

Calorimetry for Enthalpy Determination
Solution calorimetry can be used as an indirect method to determine the enthalpies of

vaporization and sublimation, particularly for low-volatility compounds like halogen-substituted

aromatic hydrocarbons.[3][4]

General Procedure:

The enthalpy of solution of 3-Bromobenzylamine in a suitable solvent (e.g., benzene) is

measured using a solution calorimeter.[3]

The enthalpy of solvation is then calculated. This can be estimated using various models,

including those based on molar refraction and group additivity schemes.[5]

The enthalpy of vaporization or sublimation at a reference temperature (e.g., 298.15 K) can

be derived from the relationship between the enthalpy of solution and the enthalpy of

solvation.[3]

Chemical Pathways
While specific biological signaling pathways involving 3-Bromobenzylamine are not well-

documented in publicly available literature, its chemical reactivity is of interest. Benzylamines,

as a class of compounds, undergo various chemical transformations. One such example is

their degradation during water treatment processes like chlorination. The dominant pathway

involves the formation of an imine, followed by hydrolysis to an aldehyde and a lower-order

amine.[6]
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Caption: Degradation pathway of a benzylamine during chlorination.

The following diagram illustrates a generalized experimental workflow for determining the

boiling point of a liquid organic compound using the Thiele tube method.
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Caption: Experimental workflow for boiling point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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